2-(2,4-dichlorophenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]propanamide
• InChI: InChI=1S/C15H15Cl2N3O3/c1-10(23-13-5-4-11(16)9-12(13)17)15(22)18-7-8-20-14(21)3-2-6-19-20/h2-6,9-10H,7-8H2,1H3,(H,18,22)
• InChI Key: VDGTXLVHCXVWRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1C(=O)C=CC=N1)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H15Cl2N3O3
• Molecular Weight: 356.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)propanamide, also known as DCPA, is a herbicide that was first registered for use in the United States in 1965. Since then, it has been used worldwide to control a variety of weeds in various crops, including corn, soybeans, and wheat.

Scientific Research Applications

Chemical Synthesis and Applications

The compound has been utilized in the synthesis of various chemical structures, such as 3-heteroarylindoles and pyridine carbonitrile derivatives, demonstrating its versatility in organic chemistry. For instance, alkyl 3-dimethylamino-2-(indol-3-yl)propenoate derivatives were prepared from alkyl 3-indoleacetates, showing the compound's role in the synthesis of indolylpyrimidones and indolylpyranones, among others (R. Jakše et al., 2004). Furthermore, its derivatives have been explored for their antimicrobial and antioxidant activities, indicating the compound's potential in developing bioactive molecules (H. H. Sayed et al., 2015).

Herbicidal Activity

Research on N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide has revealed its effectiveness in herbicidal activity, emphasizing the importance of such compounds in agricultural sciences. The synthesis and evaluation of this compound, along with its structural analysis through X-ray diffraction, underscore its potential in herbicide development (Liu et al., 2008).

Contributions to Material Sciences

Additionally, this compound and its related derivatives have been investigated for their applications in material sciences, such as the study on the corrosion inhibition of mild steel, showcasing its significance in industrial applications. The inhibition efficiency of ethyl (6-methyl-3-oxopyridazin-2-yl) acetate on mild steel corrosion in hydrochloric acid solution has been studied, providing insights into its practical applications in protecting metals from corrosion (A. Ghazoui et al., 2017).